Cas no 1046203-51-3 (5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
• CAS No: 1046203-51-3
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• CID: 5044149
• Update Time: 2025-06-14

5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-4-yl)-1,3,4-oxadiazole-2-thiol
• 5-(piperidin-4-yl)-2,3-dihydro-1,3,4-oxadiazole-2-thione
• BDBM50273004
• TOD100985
• NE54052
• 5-piperidin-4-yl-3H-1,3,4-oxadiazole-2-thione
• 5-Piperidin-4-yl-3H-[1,3,4]oxadiazol-2-thione Hydrochloride
• 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol

• Inchi： 1S/C7H11N3OS/c12-7-10-9-6(11-7)5-1-3-8-4-2-5/h5,8H,1-4H2,(H,10,12)
• InChI Key： VALHDAVLBCMZCU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCNCC2)O1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 0.4
• Topological Polar Surface Area: 77.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol

Recent Advances in the Study of 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol (CAS: 1046203-51-3): A Promising Scaffold in Medicinal Chemistry

The compound 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol (CAS: 1046203-51-3) has recently emerged as a significant focus in medicinal chemistry research due to its versatile pharmacological properties. This heterocyclic scaffold combines the structural features of piperidine and 1,3,4-oxadiazole, making it particularly attractive for drug discovery. Recent studies have demonstrated its potential as a privileged structure in the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Structural analysis reveals that the 1,3,4-oxadiazole moiety contributes to the compound's metabolic stability and ability to form hydrogen bonds, while the piperidine ring enhances its pharmacokinetic properties. The thiol group at position 2 provides a reactive site for further chemical modifications, allowing for the creation of diverse derivatives with tailored biological activities. This structural flexibility has led to extensive structure-activity relationship (SAR) studies in recent years.

In the field of anticancer research, several studies published in 2023-2024 have investigated derivatives of 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol as potential kinase inhibitors. Particularly noteworthy is its activity against EGFR and VEGFR-2, with some derivatives showing IC50 values in the low micromolar range. The compound's ability to interfere with cancer cell proliferation and angiogenesis has been demonstrated in various in vitro and in vivo models, suggesting its potential as a lead compound for anticancer drug development.

Recent pharmacological evaluations have also highlighted the compound's antimicrobial properties. Derivatives containing the 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol core structure have shown promising activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The mechanism of action appears to involve inhibition of bacterial cell wall synthesis and disruption of biofilm formation, making these compounds particularly interesting for addressing the growing problem of antimicrobial resistance.

The synthetic accessibility of 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol derivatives has been another area of active research. Recent publications have described optimized synthetic routes that improve yield and purity while reducing environmental impact. Green chemistry approaches, including microwave-assisted synthesis and catalyst-free reactions, have been successfully applied to this scaffold, addressing some of the challenges associated with its production at larger scales.

Looking forward, the unique properties of 5-(Piperidin-4-yl)-1,3,4-oxadiazole-2-thiol position it as a valuable scaffold for future drug discovery efforts. Current research directions include the development of targeted delivery systems to improve its bioavailability and the exploration of its potential in combination therapies. As our understanding of its pharmacological profile continues to grow, this compound is likely to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.